Cas no 344301-83-3 (Isopropyl 4-isopropoxy-2-methylpyrimidine-5-carboxylate)

• Product Name: Isopropyl 4-isopropoxy-2-methylpyrimidine-5-carboxylate
• CAS No: 344301-83-3
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 2146884
• Update Time: 2023-08-04

Isopropyl 4-isopropoxy-2-methylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• isopropyl 4-isopropoxy-2-methylpyrimidine-5-carboxylate
• Isopropyl 4-isopropoxy-2-methylpyrimidine-5-carboxylate

• Inchi： 1S/C12H18N2O3/c1-7(2)16-11-10(6-13-9(5)14-11)12(15)17-8(3)4/h6-8H,1-5H3
• InChI Key： XECBLZPZENMXMS-UHFFFAOYSA-N
• SMILES： O(C1C(=CN=C(C)N=1)C(=O)OC(C)C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 256
• XLogP3: 2.4
• Topological Polar Surface Area: 61.3